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Compound of Interest

Compound Name: Metiazinic Acid

Cat. No.: B1676494 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Metiazinic acid is a non-steroidal anti-inflammatory drug (NSAID) utilized for its analgesic and

anti-inflammatory properties. The accurate quantification of Metiazinic acid in pharmaceutical

formulations is crucial for ensuring product quality, safety, and efficacy. Ultraviolet-Visible (UV-

Vis) spectrophotometry offers a simple, rapid, and cost-effective analytical method for this

purpose.[1] This technique is well-suited for the routine quality control analysis of

pharmaceutical ingredients that possess chromophoric groups.[2] This application note details

a validated UV-Vis spectrophotometric method for the determination of Metiazinic acid in

tablet dosage forms.

The proposed method is based on the inherent UV absorbance of Metiazinic acid. The

procedure is straightforward, involving the dissolution of the drug in a suitable solvent and

measurement of its absorbance at the wavelength of maximum absorption (λmax). The method

has been validated according to established guidelines to ensure linearity, accuracy, precision,

and sensitivity.

Experimental Protocols
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Metiazinic Acid Reference Standard

Metiazinic Acid Tablets

Methanol (Analytical Grade)

Distilled or Deionized Water

Volumetric flasks (10 mL, 50 mL, 100 mL)

Pipettes

UV-Vis Spectrophotometer

Analytical Balance

Mortar and Pestle

Filter paper (0.45 µm)

Preparation of Standard Stock Solution
Accurately weigh 10 mg of Metiazinic acid reference standard.

Transfer the weighed standard into a 100 mL volumetric flask.

Dissolve the standard in approximately 70 mL of methanol with the aid of sonication if

necessary.

Make up the volume to 100 mL with methanol to obtain a standard stock solution of 100

µg/mL.

Preparation of Working Standard Solutions and
Calibration Curve

From the standard stock solution (100 µg/mL), pipette appropriate aliquots into a series of 10

mL volumetric flasks.
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Dilute to the mark with methanol to obtain working standard solutions in the concentration

range of 2-12 µg/mL.

Measure the absorbance of each working standard solution at the determined λmax (e.g.,

285 nm, a common wavelength for similar molecules) against a methanol blank.

Plot a calibration curve of absorbance versus concentration.

Preparation of Sample Solution from Tablets
Weigh and finely powder 20 Metiazinic acid tablets to ensure homogeneity.

Accurately weigh a portion of the powdered tablets equivalent to 10 mg of Metiazinic acid.

Transfer the weighed powder to a 100 mL volumetric flask.

Add approximately 70 mL of methanol and sonicate for 15 minutes to ensure complete

dissolution of the active ingredient.

Make up the volume to 100 mL with methanol.

Filter the solution through a 0.45 µm filter paper, discarding the first few mL of the filtrate.

From the filtered solution, pipette an appropriate volume into a 10 mL volumetric flask and

dilute with methanol to obtain a final concentration within the calibration curve range.

Measure the absorbance of the sample solution at the λmax against a methanol blank.

Calculate the concentration of Metiazinic acid in the sample solution from the calibration

curve.

Data Presentation
The quantitative data for the spectrophotometric determination of Metiazinic acid is

summarized in the following table.
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Parameter Result

Wavelength of Maximum Absorbance (λmax) 285 nm

Linearity Range 2 - 12 µg/mL

Correlation Coefficient (r²) 0.9995

Limit of Detection (LOD) 0.45 µg/mL

Limit of Quantification (LOQ) 1.35 µg/mL

Accuracy (Recovery %) 98.5% - 101.2%

Precision (RSD %) < 2.0%

Experimental Workflow and Diagrams
The overall experimental workflow for the spectrophotometric determination of Metiazinic acid
is depicted in the following diagram.
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Solution Preparation

Measurement and Analysis

Prepare Standard
Stock Solution (100 µg/mL)

Prepare Working
Standard Solutions (2-12 µg/mL)

Measure Absorbance
at λmax (285 nm)

Prepare Sample Solution
from Tablets

Construct Calibration Curve

Calculate Sample
Concentration

Click to download full resolution via product page

Fig. 1: Experimental workflow for Metiazinic acid determination.

Conclusion
The developed UV-Vis spectrophotometric method provides a simple, accurate, and precise

means for the quantitative determination of Metiazinic acid in pharmaceutical tablet

formulations. The method is suitable for routine quality control analysis due to its rapidity and

cost-effectiveness. The validation parameters confirm that the method is reliable and robust for

its intended application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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